Cas no 403835-75-6 (N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide
• CAS No: 403835-75-6
• MF: C₁₅H₁₇ClF₃NOS
• MW: 351.814792394638
• CID: 6415933
• PubChem ID: 4447343
• Update Time: 2025-10-28

N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide
• F1016-0399
• AKOS024602564
• N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(cyclohexylthio)acetamide
• 403835-75-6
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyclohexylsulfanylacetamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(cyclohexylsulfanyl)acetamide
• Acetamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(cyclohexylthio)-

• Inchi： 1S/C15H17ClF3NOS/c16-12-7-6-10(15(17,18)19)8-13(12)20-14(21)9-22-11-4-2-1-3-5-11/h6-8,11H,1-5,9H2,(H,20,21)
• InChI Key： JGBVJNCEWASPBR-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(F)(F)F)=CC=C1Cl)(=O)CSC1CCCCC1

Computed Properties

• Exact Mass: 351.0671475g/mol
• Monoisotopic Mass: 351.0671475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide

Research Brief on N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide (CAS: 403835-75-6)

N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide (CAS: 403835-75-6) is a synthetic small molecule that has garnered significant attention in recent chemical and pharmaceutical research due to its potential biological activities. This compound, characterized by its trifluoromethyl and chloro-substituted phenyl ring coupled with a cyclohexylsulfanyl acetamide moiety, has been explored for its role in modulating various biochemical pathways. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, particularly in the context of enzyme inhibition and receptor modulation.

The synthesis of N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide involves multi-step organic reactions, including nucleophilic substitution and amide bond formation. Advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm its purity and structural integrity. Researchers have also utilized computational chemistry tools to predict its binding affinity and interaction with biological targets, providing insights into its mechanism of action at the molecular level.

Pharmacological studies have revealed that this compound exhibits promising activity against specific enzymes, such as kinases and proteases, which are critical in disease pathways like cancer and inflammation. For instance, in vitro assays have demonstrated its inhibitory effects on tumor cell proliferation, suggesting potential applications in oncology. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, are under investigation to assess its suitability as a drug candidate. These findings highlight the compound's versatility and its potential to serve as a lead molecule for further drug development.

Despite its promising attributes, challenges remain in optimizing the bioavailability and selectivity of N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide. Current research efforts are directed toward structural modifications to enhance its therapeutic index while minimizing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its clinical potential, with preliminary data indicating favorable outcomes in animal models.

In conclusion, N-2-chloro-5-(trifluoromethyl)phenyl-2-(cyclohexylsulfanyl)acetamide represents a compelling area of research in the field of medicinal chemistry. Its unique chemical structure and biological activity profile position it as a valuable candidate for further investigation. Future studies will likely focus on elucidating its precise mechanism of action, conducting preclinical trials, and exploring its applications in combination therapies. This research brief underscores the importance of continued exploration of this compound to unlock its full therapeutic potential.